Cas no 252898-57-0 (5-Tert-butyl-2-ethoxybenzene-1-sulfonyl chloride)

5-Tert-butyl-2-ethoxybenzene-1-sulfonyl chloride structure
252898-57-0 structure
Product Name:5-Tert-butyl-2-ethoxybenzene-1-sulfonyl chloride
CAS No:252898-57-0
MF:C12H17ClO3S
MW:276.779581785202
CID:2663414
PubChem ID:24226021
Update Time:2024-10-30

5-Tert-butyl-2-ethoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 5-tert-butyl-2-ethoxybenzenesulfonyl chloride
    • SBB082170
    • [5-(tert-butyl)-2-ethoxyphenyl]chlorosulfone
    • 5-(tert-Butyl)-2-ethoxybenzene-1-sulfonyl chloride
    • 5-TERT-BUTYL-2-ETHOXYBENZENE-1-SULFONYL CHLORIDE
    • G68238
    • DTXSID50640051
    • 252898-57-0
    • AKOS005139300
    • EX-A7944W
    • 5-Tert-butyl-2-ethoxybenzene-1-sulfonyl chloride
    • Inchi: 1S/C12H17ClO3S/c1-5-16-10-7-6-9(12(2,3)4)8-11(10)17(13,14)15/h6-8H,5H2,1-4H3
    • InChI Key: MLWWGRKAGTUUGF-UHFFFAOYSA-N
    • SMILES: ClS(C1=C(C=CC(=C1)C(C)(C)C)OCC)(=O)=O

Computed Properties

  • Exact Mass: 276.0586933g/mol
  • Monoisotopic Mass: 276.0586933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8
  • XLogP3: 4

5-Tert-butyl-2-ethoxybenzene-1-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1204296-100mg
5-(tert-Butyl)-2-ethoxybenzene-1-sulfonyl chloride
252898-57-0 97%
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$208.0 2025-03-18
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A1204296-250mg
5-(tert-Butyl)-2-ethoxybenzene-1-sulfonyl chloride
252898-57-0 97%
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